molecular formula C9H12INO2 B8795373 Ethyl 5-iodo-2,4-dimethyl-1h-pyrrole-3-carboxylate CAS No. 5430-79-5

Ethyl 5-iodo-2,4-dimethyl-1h-pyrrole-3-carboxylate

Cat. No.: B8795373
CAS No.: 5430-79-5
M. Wt: 293.10 g/mol
InChI Key: JDALSIJMOYCBTO-UHFFFAOYSA-N
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Description

Ethyl 5-iodo-2,4-dimethyl-1h-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C9H12INO2 and its molecular weight is 293.10 g/mol. The purity is usually 95%.
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Properties

CAS No.

5430-79-5

Molecular Formula

C9H12INO2

Molecular Weight

293.10 g/mol

IUPAC Name

ethyl 5-iodo-2,4-dimethyl-1H-pyrrole-3-carboxylate

InChI

InChI=1S/C9H12INO2/c1-4-13-9(12)7-5(2)8(10)11-6(7)3/h11H,4H2,1-3H3

InChI Key

JDALSIJMOYCBTO-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(NC(=C1C)I)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,5-dimethyl-1H-pyrrole-2,4-dicarboxylic acid 4-ethyl ester 6c (3.65 g, 17.3 mmol) was dissolved in the solvent mixture of 100 mL of dichloromethane and 10 mL of water followed by addition of potassium iodide (11.5 g, 69.2 mmol) and iodine (4.39 g, 17.3 mmol). Upon completion of the addition, the reaction mixture was heated to reflux for 2 hours. The reaction was monitored by TLC until the disappearance of the starting materials. The mixture was cooled to room temperature and then 20 mL of water and 10 mL of sodium thiosulfate (2 M) were added. The mixture was extracted with dichloromethane (30 mL×3). The combined organic extracts were washed with saturated brine, dried over anhydrous magnesium sulfate, filtered to remove the drying agent and concentrated under reduced pressure to obtain the title compound 5-iodo-2,4-dimethyl-1H-pyrrole-3-carboxylic acid ethyl ester 6d (4.1 g, yield 80.8%) as an orange solid.
Quantity
3.65 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
11.5 g
Type
reactant
Reaction Step Two
Quantity
4.39 g
Type
reactant
Reaction Step Two
Name
sodium thiosulfate
Quantity
10 mL
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
solvent
Reaction Step Three

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